Cas no 670270-57-2 (1-1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one)

• Product Name: 1-1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one
• CAS No: 670270-57-2
• MF: C₁₉H₂₂ClFN₂O
• MW: 348.842187404633
• CID: 5932961
• PubChem ID: 1277263
• Update Time: 2025-10-31

1-1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one
• 1-(1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-(piperidin-1-yl)ethan-1-one
• 1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(1-piperidinyl)ethanone
• Ethanone, 1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(1-piperidinyl)-
• 1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(piperidin-1-yl)ethan-1-one
• 670270-57-2
• Z123635182
• 1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-piperidin-1-ylethanone
• F1142-6974
• AKOS000811894
• 1-(1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-(piperidin-1-yl)ethanone
• AS-871/42710154

• Inchi： 1S/C19H22ClFN2O/c1-13-10-16(19(24)12-22-8-4-3-5-9-22)14(2)23(13)15-6-7-18(21)17(20)11-15/h6-7,10-11H,3-5,8-9,12H2,1-2H3
• InChI Key： SXHJVLIIIZRJRK-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C)N(C2=CC=C(F)C(Cl)=C2)C=1C)CN1CCCCC1

Computed Properties

• Exact Mass: 348.1404692g/mol
• Monoisotopic Mass: 348.1404692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one

Recent Advances in the Study of 1-1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one (CAS: 670270-57-2)

The compound 1-1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one (CAS: 670270-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique pyrrole and piperidine structural motifs, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its pharmacokinetic properties and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the pyrrole ring and the piperidine moiety significantly enhanced the compound's binding affinity to specific protein targets, such as G protein-coupled receptors (GPCRs) and kinases. These findings suggest that 670270-57-2 could serve as a promising scaffold for the development of novel therapeutics in areas such as oncology and neurology.

In addition to its synthetic optimization, the biological activity of 670270-57-2 has been extensively investigated. Preclinical studies have revealed its potent inhibitory effects on tumor cell proliferation, particularly in breast and lung cancer models. The compound's ability to modulate key signaling pathways, such as the PI3K/Akt and MAPK pathways, has been highlighted as a potential mechanism underlying its anti-cancer effects. Furthermore, recent in vitro and in vivo studies have suggested that 670270-57-2 may also exhibit neuroprotective properties, making it a candidate for further exploration in neurodegenerative diseases.

Despite these promising findings, challenges remain in the development of 670270-57-2 as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and rigorous preclinical testing. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy and reduce resistance.

In conclusion, the compound 1-1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one (CAS: 670270-57-2) represents a promising avenue for drug discovery and development. Its unique structural features and diverse biological activities make it a valuable subject of ongoing research. Future studies will likely focus on addressing its pharmacological limitations and expanding its therapeutic potential across multiple disease areas.